4-(2-hydroxyethylamino)-N-(3-methylphenyl)-3-nitrobenzamide

• IUPAC Name: 4-(2-hydroxyethylamino)-N-(3-methylphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C16H17N3O4/c1-11-3-2-4-13(9-11)18-16(21)12-5-6-14(17-7-8-20)15(10-12)19(22)23/h2-6,9-10,17,20H,7-8H2,1H3,(H,18,21)
• InChI Key: RIFGGJFGMFCMRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC(=C(C=C2)NCCO)[N+](=O)[O-]
• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol

Description

4-(2-hydroxyethylamino)-N-(3-methylphenyl)-3-nitrobenzamide is an organic compound with a complex structure that includes a hydroxyethylamino group, a methylphenyl group, and a nitrobenzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-hydroxyethylamino)-N-(3-methylphenyl)-3-nitrobenzamide typically involves multi-step organic reactions. One common method includes the nitration of a benzamide precursor followed by the introduction of the hydroxyethylamino group through nucleophilic substitution. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale nitration and substitution reactions. The process is optimized for efficiency, cost-effectiveness, and safety. Industrial methods may also include purification steps such as recrystallization or chromatography to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

4-(2-hydroxyethylamino)-N-(3-methylphenyl)-3-nitrobenzamide undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The hydroxyethylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophilic reagents like amines or alcohols are employed under controlled pH and temperature conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group can yield an amino derivative, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

4-(2-hydroxyethylamino)-N-(3-methylphenyl)-3-nitrobenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2-hydroxyethylamino)-N-(3-methylphenyl)-3-nitrobenzamide involves its interaction with specific molecular targets. The hydroxyethylamino group can form hydrogen bonds with biological molecules, while the nitro group can participate in redox reactions. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

4-(2-hydroxyethylamino)-N-(3-methylphenyl)-3-nitrobenzamide: shares similarities with other nitrobenzamide derivatives and hydroxyethylamino compounds.

This compound: is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.

Uniqueness

The uniqueness of this compound lies in its ability to undergo diverse chemical reactions and its potential applications across multiple scientific disciplines. Its specific structure allows for targeted interactions with biological molecules, making it a valuable compound for research and development.